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Compound of Interest

Compound Name: Methoxyacetaldehyde

Cat. No.: B081698

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
methoxyacetaldehyde, a crucial reagent in various chemical syntheses. Adherence to these
guidelines is paramount to ensure a safe laboratory environment and prevent accidental
exposure.

Hazard Identification and Classification

Methoxyacetaldehyde is a hazardous chemical that requires careful handling. Its primary
dangers are its flammability and toxicity. The following table summarizes its classification
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).[1][2][3]
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Hazard Class Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapor.[1][3]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.[3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[1][2]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction.[1][2]

Signal Word: Danger[1][3]
Pictograms:

o Flame

e Exclamation Mark

» Health Hazard

Physical and Chemical Properties

Understanding the physical and chemical properties of methoxyacetaldehyde is essential for
its safe handling and storage.
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Property Value

Molecular Formula C3H602[2][4]

Molecular Weight 74.08 g/mol [2][3]

Boiling Point 41.5°C at 760 mmHg[4]

Flash Point -38.9°C (-38.0°F) (estimated)[5]
Density 0.906 g/cm?3[4]

Vapor Pressure 406.3 mmHg at 25°C (estimated)[5]
Solubility in Water 9.39e+004 mg/L at 25°C (estimated)[5]

Toxicity Data

The following table summarizes the available acute toxicity data for methoxyacetaldehyde. It
Is important to note that these values are indicative of the substance's potential toxicity and all
direct contact should be avoided.

Route of .
Test Type Species Dose Reference
Exposure
LD50 (Lethal
Oral Rat 2330 mg/kg [2][5]
Dose, 50%)
LDLo (Lowest
Published Lethal Intraperitoneal Rat 487 mg/kg [5]
Dose)
LD50 (Lethal ] ]
Skin Rabbit 1170 mg/kg [5]

Dose, 50%)

Experimental Protocols

Detailed experimental protocols for determining the specific quantitative data cited above (e.qg.,
LD50, flash point) are not publicly available in standard safety literature. This data is typically
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generated through standardized testing methodologies outlined by organizations such as the
OECD (Organisation for Economic Co-operation and Development) or ASTM International.

General Methodological Approach:

o Acute Toxicity (LD50): These studies typically involve administering the substance to
laboratory animals (e.g., rats, rabbits) via different routes of exposure (oral, dermal,
inhalation) at varying concentrations. The dose at which 50% of the test population
succumbs is determined. These experiments are conducted under strict ethical guidelines
and controlled laboratory conditions.

o Flash Point: The flash point is determined using either a closed-cup or open-cup apparatus.
The substance is heated at a controlled rate, and an ignition source is periodically passed
over the surface of the liquid. The flash point is the lowest temperature at which the vapors of
the substance ignite.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
methoxyacetaldehyde to prevent exposure.[1][6]
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Specifications and

Body Part Required PPE
Remarks
Tightly fitting safety goggles
o i Must conform to EN 166 (EU)
Eyes/Face with side-shields or a face
) or NIOSH (US) standards.[1][6]
shield.
Gloves must be inspected
Ski Chemical-impermeable gloves before use and changed
in

(e.g., Nitrile, Neoprene).

immediately if contaminated.[1]

[6]

Flame-retardant and
impervious clothing (lab coat or

coveralls).

Should be worn to protect
against splashes and fire
hazards.[1]

Respiratory

A full-face respirator with
appropriate cartridges should
be used if exposure limits are
exceeded or if irritation is

experienced.

All handling should be
conducted in a well-ventilated
area, preferably a chemical
fume hood.[1][6]

Safe Handling and Storage

Handling:

o Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

o Wear suitable protective clothing, gloves, and eye/face protection.[1]

e Avoid contact with skin and eyes.[1]

e Avoid the formation of dust and aerosols.[1][6]

e Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][7]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][7]

» Take precautionary measures against static discharge.[1][7]
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» Do not eat, drink, or smoke when using this product.[1]

Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][7]
o Keep away from sources of ignition.[7]

» Store apart from incompatible materials and foodstuff containers.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

Remove all sources of ignition.[1]

o Ensure adequate ventilation.

o Use personal protective equipment, including respiratory protection.

o Prevent further leakage or spillage if it is safe to do so.[1]

o Contain the spill with inert material (e.g., sand, earth).

e Collect the absorbed material into a suitable, closed container for disposal.[1]

o Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[1]

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[1] The chemical should be kept in suitable and closed containers for

disposal.[1]

Visual Guides
Safe Handling Workflow
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Caption: Workflow for the safe handling of methoxyacetaldehyde.
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First Aid Procedures for Methoxyacetaldehyde Exposure

Exposure Type

Eye Contact

Immediate Action
Move to Fresh Air Remove Contaminated Clothing Rinse with Water Rinse Mouth
Wash with Soap & Water for 15 minutes Do NOT Induce Vomiting

Meiical Attentioi

> Seek Immediate <
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methoxyacetaldehyde:
Safety and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081698#methoxyacetaldehyde-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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